Cas no 138878-43-0 ([propane-1,3-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine))

• Product Name: [propane-1,3-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• CAS No: 138878-43-0
• MF: C₁₉H₃₀N₂O₂S₂
• MW: 382.58370256424
• CID: 1256530
• PubChem ID: 3071772
• Update Time: 2025-04-20

[propane-1,3-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine) Chemical and Physical Properties

Names and Identifiers

• [propane-1,3-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• 1-[5-[3-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]propylsulfanylmethyl]furan-2-yl]-N,N-dimethylmethanamine
• {5-[3-(5-Dimethylaminomethyl-furan-2-ylmethylsulfanyl)-propylsulfanylmethyl]-furan-2-ylmethyl}-dimethyl-amine
• 138878-43-0
• BRN 5353847
• DTXSID90160824
• 5,5'-(1,3-Propanediylbis(thiomethylene))bis(N,N-dimethyl-2-furanmethanamine)
• BDBM50005501
• CHEMBL275537
• 2-Furanmethanamine, 5,5'-(1,3-propanediylbis(thiomethylene))bis(N,N-dimethyl-

• Inchi： 1S/C19H30N2O2S2/c1-20(2)12-16-6-8-18(22-16)14-24-10-5-11-25-15-19-9-7-17(23-19)13-21(3)4/h6-9H,5,10-15H2,1-4H3
• InChI Key： ZYKGNFBRZVTSQT-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CN(C)C)O1)CCCSCC1=CC=C(CN(C)C)O1

Computed Properties

• Exact Mass: 382.1751
• Monoisotopic Mass: 382.17487055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 32.76